![molecular formula C20H26N2O5 B2776471 2-((2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)-N-((tetrahydrofuran-2-yl)methyl)acetamide CAS No. 898457-47-1](/img/structure/B2776471.png)
2-((2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)-N-((tetrahydrofuran-2-yl)methyl)acetamide
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Description
2-((2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C20H26N2O5 and its molecular weight is 374.437. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antitumor Activity
The chemical compound , related to isoquinoline derivatives, has been explored for its potential in the synthesis and antitumor activity studies. Isoquinoline derivatives have been synthesized and tested for cytostatic activity in vitro using various cancer cell lines. For example, some isoquinoline derivatives have shown inhibition of cell proliferation at significant concentrations, indicating potential antitumor activity (Ambros, Angerer, & Wiegrebe, 1988).
Facile Synthesis Routes
Research into efficient synthesis routes for compounds similar to the one has led to the development of high-yielding cyclization processes. These processes facilitate the synthesis of complex structures, such as crispine A, from readily available precursors, highlighting the versatility and potential of these compounds in chemical synthesis (King, 2007).
Structural and Property Studies
Studies have also focused on the structural aspects and properties of related compounds, including their reactions with mineral acids to form gels or crystalline solids. This research provides insight into the chemical behavior and potential applications of these compounds in creating materials with specific properties (Karmakar, Sarma, & Baruah, 2007).
Reactivity and Synthesis of New Structures
Further research has explored the reactivity of similar compounds, leading to the discovery of new chemical transformations and the synthesis of new structures. These findings open up possibilities for developing novel compounds with potential biological or material applications (Sirakanyan et al., 2015).
Potential for Novel Antibiotics
The search for new antibiotics has also involved compounds related to 2-((2-(2-ethoxyethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)-N-((tetrahydrofuran-2-yl)methyl)acetamide. For instance, the discovery of new natural products with significant biological activity against bacteria and fungi from cultures of Janibacter limosus, including a tetrahydroquinoline derivative, suggests potential applications in developing new antimicrobial agents (Asolkar et al., 2004).
properties
IUPAC Name |
2-[2-(2-ethoxyethyl)-1-oxoisoquinolin-5-yl]oxy-N-(oxolan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O5/c1-2-25-12-10-22-9-8-16-17(20(22)24)6-3-7-18(16)27-14-19(23)21-13-15-5-4-11-26-15/h3,6-9,15H,2,4-5,10-14H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEGHSTNYUHNSJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN1C=CC2=C(C1=O)C=CC=C2OCC(=O)NCC3CCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.